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Introduction
RO2959 monohydrochloride is a potent and selective inhibitor of Calcium Release-Activated

Calcium (CRAC) channels, which play a pivotal role in store-operated calcium entry (SOCE) in

various cell types.[1][2][3][4][5] The primary components of CRAC channels are the Orai1

protein, forming the channel pore in the plasma membrane, and the STIM1 protein, an

endoplasmic reticulum (ER) calcium sensor.[6] Upon depletion of ER calcium stores, STIM1

activates Orai1, leading to a sustained influx of extracellular calcium. This process is crucial for

T-cell activation, mast cell degranulation, and other physiological responses.[6] RO2959
monohydrochloride effectively blocks this pathway by inhibiting Orai1- and Orai3-containing

CRAC channels, making it a valuable tool for studying calcium signaling and for the

development of therapeutics targeting autoimmune diseases and inflammatory conditions.[7][8]

These application notes provide a comprehensive guide for utilizing RO2959
monohydrochloride in calcium imaging assays to investigate its inhibitory effects on SOCE.

Quantitative Data Summary
The inhibitory activity of RO2959 monohydrochloride has been characterized across various

targets and cell systems. The following table summarizes the key quantitative data for easy
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reference and comparison.

Target/System IC50 Value Description Reference

CRAC Channel 402 nM

Overall inhibitory

concentration for

CRAC channels.

[1][2][3][4][5][7]

Orai1/Stim1 Mediated

SOCE
25 nM

Potent blocking of

store-operated

calcium entry

mediated by

Orai1/Stim1 channels.

[1][2][3][4][5][8]

Orai1 25 nM

Inhibitory

concentration

specifically for the

Orai1 channel subunit.

[1][7][8]

Orai3 530 nM

Inhibitory

concentration for the

Orai3 channel subunit.

[1][7][8]

SOCE in activated

CD4+ T lymphocytes
265 nM

Inhibition of store-

operated calcium

entry in activated

immune cells.

[1][7][8]

Signaling Pathway and Mechanism of Action
The following diagram illustrates the canonical store-operated calcium entry (SOCE) pathway

and the inhibitory action of RO2959 monohydrochloride.
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Caption: SOCE pathway and RO2959 inhibition.

Experimental Protocols
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This section provides a detailed protocol for a fluorescence-based calcium imaging assay to

measure the effect of RO2959 monohydrochloride on SOCE in a cultured cell line (e.g.,

Jurkat, HEK293).

Materials and Reagents
Cell Line: Jurkat T-cells or HEK293 cells stably expressing Orai1 and STIM1.

Culture Medium: RPMI-1640 or DMEM, supplemented with 10% FBS and 1% Penicillin-

Streptomycin.

RO2959 Monohydrochloride: Provided as a solid.

DMSO (Anhydrous)

Calcium-free HBSS (Hank's Balanced Salt Solution)

HBSS with Calcium (2 mM CaCl₂)

Thapsigargin

Calcium-sensitive fluorescent dye: Fluo-4 AM, Fura-2 AM, or equivalent.

Pluronic F-127

Probenecid (optional, to prevent dye leakage)

96-well black, clear-bottom microplates

Equipment
Fluorescence microplate reader with kinetic reading capabilities and appropriate filter sets

(e.g., Ex/Em ~490/520 nm for Fluo-4).

Cell culture incubator (37°C, 5% CO₂).

Laminar flow hood.

Centrifuge.
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Hemocytometer or automated cell counter.

Preparation of Reagents
RO2959 Monohydrochloride Stock Solution (10 mM): Dissolve the appropriate amount of

RO2959 monohydrochloride in anhydrous DMSO to achieve a final concentration of 10

mM.[2][7] Aliquot and store at -20°C or -80°C for long-term storage.[1] Avoid repeated

freeze-thaw cycles.

Thapsigargin Stock Solution (1 mM): Prepare a 1 mM stock solution in DMSO. Aliquot and

store at -20°C.

Calcium Dye Loading Buffer: For a 5 µM Fluo-4 AM solution, mix Fluo-4 AM and Pluronic F-

127 (at a 1:1 ratio) in calcium-free HBSS. If using, add Probenecid to a final concentration of

2.5 mM. Vortex thoroughly to dissolve. This solution should be prepared fresh for each

experiment.

Experimental Workflow Diagram
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Caption: Calcium imaging assay workflow.
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Step-by-Step Protocol
Cell Plating:

The day before the assay, seed cells into a 96-well black, clear-bottom plate at a density

that will result in a confluent monolayer on the day of the experiment.

Incubate overnight at 37°C with 5% CO₂.

Calcium Dye Loading:

Aspirate the culture medium from the wells.

Wash the cells once with 100 µL of calcium-free HBSS.

Add 50 µL of the prepared Calcium Dye Loading Buffer to each well.

Incubate the plate at 37°C for 45-60 minutes in the dark.

After incubation, wash the cells twice with 100 µL of calcium-free HBSS to remove excess

dye.

Add 100 µL of calcium-free HBSS to each well.

Assay Procedure:

Place the plate in the fluorescence microplate reader.

Baseline Measurement: Record the baseline fluorescence for 2-5 minutes.

Compound Addition: Add the desired concentrations of RO2959 monohydrochloride
(prepared by diluting the stock solution in calcium-free HBSS) to the respective wells.

Include a vehicle control (DMSO at the same final concentration as the highest RO2959

concentration). Continue recording fluorescence for 5-10 minutes to observe any

immediate effects.

ER Store Depletion: Add thapsigargin (e.g., 1-2 µM final concentration) to all wells to

deplete the ER calcium stores. This will cause a transient increase in cytosolic calcium.
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Continue recording until the signal returns to a near-baseline level.

Induction of SOCE: Add CaCl₂ to a final concentration of 2 mM to all wells to initiate

SOCE.

Kinetic Measurement: Continue recording the fluorescence intensity for an additional 10-

15 minutes to capture the full SOCE response.

Data Analysis
The following diagram outlines the logical flow for analyzing the kinetic calcium imaging data.

Raw Kinetic Fluorescence Data
(F)

Normalize to Baseline
(F/F₀)

Measure SOCE Response
(Peak or Area Under Curve)

% Inhibition Calculation

Vehicle Control Response
(100% Activity)

Dose-Response Curve Plotting
(% Inhibition vs. [RO2959])

IC50 Determination
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Click to download full resolution via product page

Caption: Data analysis logical workflow.

Data Normalization: For each well, normalize the fluorescence signal (F) to the average

baseline fluorescence (F₀) recorded before the addition of any reagents (F/F₀).

Quantify SOCE: The SOCE response can be quantified as either the peak fluorescence

intensity after the addition of extracellular calcium or the area under the curve (AUC) during

the SOCE phase.

Calculate Percent Inhibition: Determine the percent inhibition for each concentration of

RO2959 monohydrochloride using the following formula: % Inhibition = (1 -

(Response_RO2959 / Response_Vehicle)) * 100

Generate Dose-Response Curve: Plot the percent inhibition as a function of the logarithm of

the RO2959 monohydrochloride concentration.

Determine IC50: Fit the dose-response curve to a four-parameter logistic equation to

calculate the IC50 value, which represents the concentration of RO2959
monohydrochloride that causes 50% inhibition of the SOCE response.

Troubleshooting
High background fluorescence: Ensure complete removal of excess dye by performing

adequate washing steps. Use phenol red-free medium/buffer during the assay.

Low signal-to-noise ratio: Optimize cell seeding density and dye loading concentration/time.

No response to thapsigargin or extracellular calcium: Verify the health and passage number

of the cells. Confirm the activity of thapsigargin and the presence of calcium in the final

addition step. Ensure the cell line expresses the necessary components for SOCE.

Precipitation of RO2959: Ensure the final DMSO concentration in the assay buffer is low

(typically <0.5%) to maintain compound solubility.

By following these detailed protocols and application notes, researchers can effectively utilize

RO2959 monohydrochloride as a potent and selective inhibitor to investigate the role of
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CRAC channels and store-operated calcium entry in their specific cellular models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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